SEMOTIADIL
SEMOTIADIL
Brand Name:
Vulcanchem
CAS No.:
116476-13-2
VCID:
VC0055868
InChI:
InChI=1S/C29H32N2O6S/c1-30(14-16-34-21-10-12-25-26(18-21)37-19-36-25)13-6-15-35-24-11-9-20(33-3)17-22(24)28-29(32)31(2)23-7-4-5-8-27(23)38-28/h4-5,7-12,17-18,28H,6,13-16,19H2,1-3H3/t28-/m1/s1
SMILES:
CN1C2=CC=CC=C2SC(C1=O)C3=C(C=CC(=C3)OC)OCCCN(C)CCOC4=CC5=C(C=C4)OCO5
Molecular Formula:
C29H32N2O6S
Molecular Weight:
536.6 g/mol
SEMOTIADIL
CAS No.: 116476-13-2
Main Products
VCID: VC0055868
Molecular Formula: C29H32N2O6S
Molecular Weight: 536.6 g/mol
CAS No. | 116476-13-2 |
---|---|
Product Name | SEMOTIADIL |
Molecular Formula | C29H32N2O6S |
Molecular Weight | 536.6 g/mol |
IUPAC Name | (2R)-2-[2-[3-[2-(1,3-benzodioxol-5-yloxy)ethyl-methylamino]propoxy]-5-methoxyphenyl]-4-methyl-1,4-benzothiazin-3-one |
Standard InChI | InChI=1S/C29H32N2O6S/c1-30(14-16-34-21-10-12-25-26(18-21)37-19-36-25)13-6-15-35-24-11-9-20(33-3)17-22(24)28-29(32)31(2)23-7-4-5-8-27(23)38-28/h4-5,7-12,17-18,28H,6,13-16,19H2,1-3H3/t28-/m1/s1 |
Standard InChIKey | RKXVEXUAWGRFNP-MUUNZHRXSA-N |
Isomeric SMILES | CN1C2=CC=CC=C2S[C@@H](C1=O)C3=C(C=CC(=C3)OC)OCCCN(C)CCOC4=CC5=C(C=C4)OCO5 |
SMILES | CN1C2=CC=CC=C2SC(C1=O)C3=C(C=CC(=C3)OC)OCCCN(C)CCOC4=CC5=C(C=C4)OCO5 |
Canonical SMILES | CN1C2=CC=CC=C2SC(C1=O)C3=C(C=CC(=C3)OC)OCCCN(C)CCOC4=CC5=C(C=C4)OCO5 |
Synonyms | 3,4-dihydro-2-(5-methoxy-2-(3-(N-methyl-N-(2-((3,4-methylenedioxy)phenoxy)ethyl)amino)propoxy)phenyl)-4-methyl-3-oxo-2H-1,4-benzothiazine levosemotiadil SA 3212 SA-3212 SD 3211 SD 3212 SD-3211 SD-3212 semotiadil semotiadil fumarate sesamodil sesamodil fumarate |
PubChem Compound | 65929 |
Last Modified | Nov 11 2021 |
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